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Compound of Interest

Compound Name: 5-Methyl-2-pyridinesulfonamide

Cat. No.: B143914

Authored for Researchers, Scientists, and Drug Development Professionals

This document serves as an in-depth technical guide on the core physicochemical properties of
5-Methyl-2-pyridinesulfonamide (CAS No. 65938-77-4). As a Senior Application Scientist, the
intent is not merely to present data but to provide a framework for understanding, measuring,
and critically evaluating these properties, specifically the melting and boiling points. This guide
is structured to enhance scientific integrity by explaining the causality behind experimental
choices and grounding all claims in authoritative references.

Compound Overview and Significance

5-Methyl-2-pyridinesulfonamide is an arylsulfonamide that serves as a key intermediate in
the synthesis of various pharmaceutical compounds.[1] Its molecular structure, comprising a
pyridine ring functionalized with a methyl group and a sulfonamide moiety, makes it a versatile
building block. A precise understanding of its thermal properties is not an academic exercise; it
is a fundamental prerequisite for:

o Purity Assessment: The melting point is a sensitive indicator of purity. A sharp, well-defined
melting range is a primary hallmark of a pure substance.

o Process Chemistry: Knowledge of thermal behavior is critical for the design of robust and
reproducible synthetic and purification protocols, such as crystallization, drying, and milling.
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o Safety and Stability: Understanding the temperatures at which the compound melts or
decomposes is essential for safe handling, storage, and formulation.

Thermal Properties: Melting and Boiling Points

The thermal behavior of 5-Methyl-2-pyridinesulfonamide is summarized below. It is critical to
distinguish between experimentally determined values and computationally predicted data.

Data Summary Table

Property Value Data Type Source(s)
Melting Point 127-132 °C Experimental [11[2]
Boiling Point 361.3+44.0°C Predicted [3]

Analysis of Thermal Properties

Melting Point: The experimentally observed melting point for 5-Methyl-2-pyridinesulfonamide
is consistently reported as a range of 127-132 °C.[1][2] A range, rather than a single point, is
the correct way to report a melting "point," as it reflects the transition from the first appearance
of liquid (onset) to complete liquefaction. For a highly pure sample, this range should be narrow
(typically < 2 °C). The broader range reported in commercial literature may account for slight
batch-to-batch variations in purity.

Boiling Point and Thermal Stability: An experimental boiling point is not available for this
compound. The provided value of 361.3 °C is a computational prediction.[3] In practice,
compounds containing the sulfonamide functional group often exhibit limited thermal stability
and are prone to decomposition at elevated temperatures.[4][5][6] Heating 5-Methyl-2-
pyridinesulfonamide to its predicted boiling point at atmospheric pressure would almost
certainly result in significant thermal decomposition rather than a clean liquid-to-gas phase
transition. Therefore, distillation is not a viable method for purification under standard pressure.

Experimental Protocol: Capillary Melting Point
Determination

This section provides a detailed, field-proven methodology for the accurate determination of the
melting point of 5-Methyl-2-pyridinesulfonamide using the capillary method. The protocol is
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designed as a self-validating system.

The Principle of the Method

A small, uniformly packed sample of the compound is heated at a controlled, slow rate. The
temperatures at which the phase transition from solid to liquid begins and ends are observed
and recorded. The sharpness of this range is a direct indicator of the sample's purity.[7]
Impurities disrupt the crystal lattice, typically causing a depression and broadening of the
melting range.[7]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: Standard Operating Procedure for Capillary Melting Point Determination.

Step-by-Step Methodology

e Sample Preparation:

o Causality: Residual solvent from synthesis or storage can act as an impurity, artificially
depressing the melting point. Therefore, the sample must be rigorously dried, preferably
under vacuum.

o Action: Place a small amount of 5-Methyl-2-pyridinesulfonamide in a vacuum oven at a
temperature well below its melting point (e.g., 60-70 °C) until a constant weight is
achieved.

o Causality: Large crystals heat unevenly, leading to a broad and inaccurate melting range.
Grinding ensures a homogenous sample that packs well and heats uniformly.
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o Action: Gently grind the dry sample into a fine, free-flowing powder using a clean agate
mortar and pestle.

o Action: Tap the open end of a capillary melting point tube into the powder. Invert the tube
and tap the sealed end gently on a hard surface to pack the sample into the bottom. The
final packed height should be 2-3 mm.[8][9]

e Instrumental Analysis:

o Trustworthiness: The accuracy of the measurement is contingent on the accuracy of the
instrument. The melting point apparatus must be calibrated using certified standards with
known melting points (e.g., benzophenone, caffeine).

o Action: Place the packed capillary tube into the heating block of a calibrated melting point
apparatus.

o Causality: A rapid initial heating saves time, but a slow ramp near the melting point is
absolutely critical to allow the system (heating block, thermometer, and sample) to remain
in thermal equilibrium. Heating too quickly will cause the thermometer to lag behind the
actual sample temperature, yielding an erroneously high reading.

o Action: Set the apparatus to heat rapidly to a temperature approximately 15-20 °C below
the expected melting point (i.e., to ~110 °C).

o Action: Reduce the heating rate to 1-2 °C per minute.[9]

o Action: Observe the sample carefully through the magnifying eyepiece. Record the
temperature at which the first droplet of liquid is visible (T_onset). Continue heating at the
same slow rate and record the temperature at which the last solid crystal disappears,
leaving a clear liquid (T_clear).[9]

e Reporting and Interpretation:

o Action: Report the melting point as the range from T_onset to T_clear.

o Self-Validation: Perform the measurement in triplicate with fresh capillary tubes for each
run. The results should be consistent. A narrow range (e.g., 128-129.5 °C) indicates high
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purity. A broad, depressed range compared to a reference standard would indicate the
presence of impurities.

Conclusion

The melting point of 5-Methyl-2-pyridinesulfonamide is a robust, experimentally determined
parameter falling within the 127-122 °C range. Its boiling point is predicted to be high, and the
compound is expected to undergo thermal decomposition at such temperatures, precluding
experimental verification by standard distillation. The provided capillary melting point protocol
represents a reliable and self-validating method for verifying the identity and purity of this
important chemical intermediate. Adherence to this detailed methodology is essential for
generating accurate and reproducible data in a research and development setting.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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